Thieno[3,2-b]thiophene-2-carbaldehyde

• IUPAC Name: thieno[3,2-b]thiophene-5-carbaldehyde
• InChI: InChI=1S/C7H4OS2/c8-4-5-3-7-6(10-5)1-2-9-7/h1-4H
• InChI Key: JKVPCDAKZCFJBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1SC(=C2)C=O
• Molecular Formula: C7H4OS2
• DSSTOX Substance ID: DTXSID50353199
• Molecular Weight: 168.2 g/mol
• CAS RN: 31486-86-9

Description

Thieno[3,2-b]thiophene-2-carbaldehyde is a chemical compound with the empirical formula C7H4OS2. It is a heterocyclic aldehyde that shows a variety of optical properties and the versatility of its reactivity allows it to yield a wide range of more complex compounds.

Synthesis Analysis

The synthesis of Thieno[3,2-b]thiophene-2-carbaldehyde was performed through Vilsmeier–Haack formylation of thieno[3,2-b]thiophene precursor. The intermediate was obtained as an orange solid with a yield of 88%, after purification by flash chromatography.

Molecular Structure Analysis

The molecular structure of Thieno[3,2-b]thiophene-2-carbaldehyde can be represented by the SMILES string O=Cc1cc2sccc2s1.

Chemical Reactions Analysis

Heterocyclic aldehydes, such as Thieno[3,2-b]thiophene-2-carbaldehyde, show a variety of optical properties and the versatility of their reactivity allows them to yield a wide range of more complex compounds.

Physical And Chemical Properties Analysis

Thieno[3,2-b]thiophene-2-carbaldehyde has a molecular weight of 168.24. It is a powder or crystal form with a melting point of 52-56 °C.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

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Corrosion Inhibitors

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Organic Semiconductors

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Field-Effect Transistor (FET) Applications

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Optical Chemosensors

Thieno[3,2-b]thiophene-based heterocyclic aldehydes have been synthesized and characterized for use as optical chemosensors. .

Antimicrobial and Antitumor Applications

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Safety And Hazards

When handling Thieno[3,2-b]thiophene-2-carbaldehyde, it is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Thieno[3,2-b]thiophene-2-carbaldehyde has potential applications in areas such as medicinal, materials, and supramolecular chemistry. It has been used in the synthesis of compounds for field-effect transistor (FET) applications and in the development of optical chemosensors.

Synthesis routes and methods

Procedure details

2,3-Dibromothiophene (1) is converted to 3-Bromothiophene-2-carboxaldehyde (2) through a series of reactions with n-butyl lithium yielding 2-litho-3-bromothiophene, followed by N-formylpiperidine and 3N HCl. This 3-bromothiophene-2-carboxaldehyde (2) is then placed in toluene solution containing ethylene glycol to which is added pyridinium tosylate yielding 3-bromo-2-(2-dioxolanyl)thiophene (3). This 3-bromo-2-(2-dioxolanyl)thiophene (3) is then reacted with n-butyllithium followed by sulfur, then by methyl bromoacetate, to yield methyl 3-[2-(2-dioxolanyl)thiophene-3-yl]-3-thiapropionate (4). This methyl 3-[2-(2-dioxolanyl)thiophene-3-yl]-3-thiapropionate (4) is next dissolved in acetone and p-toluenesulfonic acid monohydrate is added in catalytic amount yielding methyl 3-(2-formylthiophene-3-yl)-3-thiapropionate (5). This methyl 3-(2-formylthiophene-3-yl)3-thiapropionate (5) is then treated in solution with piperidinium acetate yielding methyl thieno[3,2-b]thiophene-2-carboxylate (6). This methyl thieno[3,2-b]thiophene-2-carboxylate (6) is then placed in solution with lithium aluminum hydride yielding 2-hydroxymethylthieno[3,2-b]-thiophene (7). This 2-hydroxymethylthieno[3,2-b]-thiophene (7) is then added to a suspension of pyridinium chlorochromate in methylene chloride and yields thieno[3,2-b]thiophene-2-carboxaldehyde (8). This thieno[3,2-b]thiophene-2-carboxaldehyde (8) is then mixed with ethylene glycol, pyridinium tosylate and benzene yielding 2-(2-dioxolanyl)thieno[3,2-b]thiophene (9). This 2-(2-dioxolanyl)thieno[3,2-b]thiophene (9) is then reacted with n-butyllithium after which SO2 is bubbled onto the surface and N-chlorosuccinimide and NH4OH are added separately at the appropriate time. This series of steps yields 5-(2-dioxolanyl)thieno[3,2-b]thiophene-2-sulfonamide (10). This 5-(2-dioxolanyl)thieno[3,2-b]thiophene-2-sulfonamide (10) may then be reacted with p-toluenesulfonic acid monohydrate in acetone to yield 5-formylthieno[3,2-b]thiophene-2-sulfonamide (11). The 5-formylthieno[3,2-b]thiophene-2-sulfonamide (11) is then reacted with an appropriate amine yielding the intermediate iminium salt (12) which may then be reduced with NaBH4 or NaCNBH3 to give the desired 5-substituted thieno[3,2-b]thiophene-2-sulfonamide.